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Introduction

Enfumafungin is a naturally occurring triterpene glycoside that has garnered significant
interest in the field of antifungal drug development.[1][2] Isolated from the endophytic fungus
Hormonema carpetanum, it exhibits potent activity against a broad range of fungal pathogens,
including clinically relevant species such as Candida and Aspergillus.[1][3][4] Its unique mode
of action, targeting the fungal cell wall through the inhibition of (1,3)-3-D-glucan synthase, has
made it a valuable lead compound for the development of new antifungal agents.[1][5][6] This
technical guide provides a comprehensive overview of the chemical structure and
stereochemistry of enfumafungin, along with the experimental methodologies employed for its
characterization.

Chemical Structure

Enfumafungin is classified as a fernene-type triterpenoid, a class of natural products
characterized by a specific pentacyclic carbon skeleton.[7] Its structure is distinguished by the
presence of a glycosidic linkage to a glucose moiety and several key functional groups that are
crucial for its biological activity.

The core structure of enfumafungin consists of a pentacyclic triterpene backbone.[8] This
aglycone is attached to a 3-D-glucopyranosy! unit at the C-3 position via an O-glycosidic bond.
[7][8] Other notable structural features include an acetate group at the C-2 position, a

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1262757?utm_src=pdf-interest
https://www.benchchem.com/product/b1262757?utm_src=pdf-body
https://www.medchemexpress.com/enfumafungin.html
https://www.researchgate.net/publication/231533320_Isolation_and_Structural_Determination_of_Enfumafungin_a_Triterpene_Glycoside_Antifungal_Agent_That_Is_a_Specific_Inhibitor_of_Glucan_Synthesis
https://www.medchemexpress.com/enfumafungin.html
https://www.researchgate.net/publication/12220129_The_Discovery_of_Enfumafungin_a_Novel_Antifungal_Compound_Produced_by_an_Endophytic_Hormonema_Species_Biological_Activity_and_Taxonomy_of_the_Producing_Organisms
https://pubmed.ncbi.nlm.nih.gov/11108011/
https://www.medchemexpress.com/enfumafungin.html
https://pubs.acs.org/doi/10.1021/ja9944296
https://www.mdpi.com/2309-608X/8/8/857
https://www.benchchem.com/product/b1262757?utm_src=pdf-body
https://www.benchchem.com/product/b1262757?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6237087/
https://www.benchchem.com/product/b1262757?utm_src=pdf-body
https://www.benchchem.com/product/b1262757
https://pmc.ncbi.nlm.nih.gov/articles/PMC6237087/
https://www.benchchem.com/product/b1262757
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

carboxylic acid at C-19, and a hemiacetal functionality involving the E-ring.[7][8] The molecular
formula of enfumafungin is C3sHeoO12.[5][9]

Table 1: Physicochemical and Structural Properties of Enfumafungin

Property Value Reference
Molecular Formula C3sHe0012 [519]
Molecular Weight 708.88 g/mol [9][10]
Class Triterpene Glycoside [11[5]

Core Skeleton Fernene-type [7]

) Glucose unit, Acetate group,
Key Functional Groups ) ] ] [7]
Hemiacetal, Carboxylic acid

Stereochemistry and Hemiacetal Epimerization

A critical aspect of enfumafungin’s stereochemistry is the presence of a hemiacetal moiety,
which leads to the existence of two interconverting epimers at the C-25 position (25S and 25R).
[2][8] This epimerization occurs due to the chemical lability of the hemiacetal group, which can
undergo ring-opening and closing in solution.[8] This dynamic equilibrium complicates
purification and structural analysis, as evidenced by the appearance of duplicated signals in
NMR spectra.[8] The primary structure of the major component and the relative
stereochemistry were determined through extensive NMR analysis and by comparison with
related compounds, as well as through the preparation of methylacetal derivatives to lock the
conformation.[2][5]

Experimental Protocols for Structural Elucidation

The determination of enfumafungin’'s complex structure required a combination of
spectroscopic techniques and chemical derivatization.

Isolation and Purification

Enfumafungin is typically isolated from fermentations of Hormonema sp.[2][5] The process
generally involves:
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o Extraction: The fermentation broth is extracted with an organic solvent such as methyl ethyl
ketone.[5]

» Partitioning and Chromatography: The crude extract is then subjected to partitioning and
multiple rounds of chromatography, including high-performance liquid chromatography
(HPLC), to isolate the active compound.[5]

Spectroscopic Analysis

e Mass Spectrometry (MS): High-resolution Fast Atom Bombardment Mass Spectrometry
(FAB-MS) was instrumental in determining the molecular formula of enfumafungin as
CssHe0012.[5] Mass spectral fragmentation patterns also provided initial evidence for the
presence of a hexose sugar and an acetate moiety.[5]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: A comprehensive suite of one- and two-
dimensional NMR experiments was employed to elucidate the atom connectivity and relative
stereochemistry. The observation of doubled signals in *H and 13C NMR spectra was a key
indicator of the presence of interconverting epimers.[8] While specific acquisition parameters
are not detailed in the cited literature, standard experiments would have included *H, 13C,
COSY, HSQC, and HMBC to establish the carbon skeleton and the positions of functional
groups. The structure was further confirmed by comparing the spectral data with those of
known related compounds.[2][7]

Chemical Derivatization

To overcome the challenges posed by the hemiacetal epimerization and to confirm the relative
stereochemistry, methylacetal derivatives of enfumafungin were prepared.[2][5] This chemical
modification stabilizes the anomeric center, allowing for unambiguous structural assignment
through spectroscopic analysis of the individual, non-interconverting diastereomers.[2]

Mechanism of Action and Signaling Pathway

Enfumafungin exerts its antifungal effect by specifically inhibiting the enzyme (1,3)-3-D-glucan
synthase.[1][5][6] This enzyme is essential for the biosynthesis of 3-glucan, a critical
component of the fungal cell wall that provides structural integrity.[8][11] By inhibiting this
enzyme, enfumafungin disrupts cell wall synthesis, leading to osmotic instability and ultimately
fungal cell death.[6] It is important to note that enfumafungin appears to bind to a different site
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on the glucan synthase complex than the echinocandin class of antifungals, which also target

this enzyme.[7]
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Caption: Mechanism of action of Enfumafungin.

Biosynthesis of Enfumafungin

The biosynthesis of enfumafungin begins with the cyclization of squalene, a common

precursor for triterpenoids.[7] A key enzyme in this pathway is the enfumafungin synthase

(efuA), a novel multifunctional enzyme that possesses both a terpene cyclase and a

glycosyltransferase domain.[7][12] The terpene cyclase domain catalyzes the formation of the

fernane skeleton, while the glycosyltransferase domain attaches the glucose moiety.[7][12]

Subsequent modifications, including acetylation and oxidative cleavage of the E-ring, are

carried out by other enzymes in the biosynthetic gene cluster to yield the final enfumafungin

molecule.[7][12]
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Caption: Proposed biosynthetic pathway of Enfumafungin.

Experimental Workflow: Isolation and Identification

The following diagram outlines a typical workflow for the isolation and structural
characterization of enfumafungin from a fungal fermentation.
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Caption: Experimental workflow for Enfumafungin.

Conclusion

Enfumafungin possesses a complex and fascinating chemical structure, characterized by a
fernane-type triterpene core, a glucose moiety, and a dynamic hemiacetal functionality. The
elucidation of its structure and stereochemistry has been a challenging endeavor, requiring a
sophisticated combination of spectroscopic and chemical methods. A thorough understanding
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of its structural features is paramount for the rational design and semi-synthesis of novel
derivatives with improved pharmacokinetic and pharmacodynamic properties, as exemplified by
the development of the clinical candidate ibrexafungerp.[7][12] The continued study of
enfumafungin and its analogs holds great promise for the development of the next generation
of antifungal therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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